![molecular formula C17H10BrN3O2 B6524070 (2Z)-6-bromo-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide CAS No. 325857-06-5](/img/structure/B6524070.png)
(2Z)-6-bromo-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2Z)-6-bromo-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide, also known as BCI, is a chromene-based compound that has been studied for its potential therapeutic applications. BCI is an important research chemical due to its unique structure and properties. BCI has been shown to possess anti-inflammatory, anti-cancer, and anti-oxidant properties and has been studied for its potential use in the treatment of various diseases.
Scientific Research Applications
(2Z)-6-bromo-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide has been studied for its potential therapeutic applications in various diseases. It has been studied for its anti-inflammatory, anti-cancer, and anti-oxidant properties. In particular, this compound has been studied for its potential use in the treatment of neurodegenerative diseases, including Alzheimer’s disease and Parkinson’s disease. This compound has also been studied for its potential use in the treatment of various types of cancer, including breast cancer, prostate cancer, and colorectal cancer.
Mechanism of Action
(2Z)-6-bromo-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide is believed to exert its therapeutic effects through a variety of mechanisms. It is believed to act as an antioxidant by scavenging free radicals and inhibiting the formation of reactive oxygen species. This compound is also believed to inhibit the activity of pro-inflammatory mediators, such as cytokines and chemokines. Additionally, this compound is believed to modulate the activity of various enzymes, including cyclooxygenase-2 and matrix metalloproteinases.
Biochemical and Physiological Effects
This compound has been shown to possess a variety of biochemical and physiological effects. In particular, this compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 and matrix metalloproteinases. Additionally, this compound has been shown to modulate the activity of various transcription factors, including NF-κB, AP-1, and STAT3. This compound has also been shown to inhibit the growth of various cancer cell lines and to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
(2Z)-6-bromo-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in a variety of conditions. Additionally, this compound is relatively non-toxic and has been shown to possess a variety of therapeutic effects. However, this compound is not approved for use in humans and its potential side effects are not well-known.
Future Directions
There are several potential future directions for research on (2Z)-6-bromo-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide. Further research is needed to better understand its mechanism of action and to identify its potential therapeutic applications. Additionally, further research is needed to evaluate the safety and efficacy of this compound for use in humans. Additionally, further research is needed to explore the potential of this compound as an adjuvant therapy for the treatment of various diseases. Finally, further research is needed to explore the potential of this compound as a chemopreventive agent.
Synthesis Methods
(2Z)-6-bromo-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide can be synthesized through a two-step process. The first step involves the reaction of 4-cyanophenyl isocyanate with bromoacetaldehyde in the presence of sodium hydroxide to form the intermediate, 2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide. The second step involves the reaction of the intermediate with bromoacetaldehyde in the presence of sodium hydroxide to form the final product, this compound.
properties
IUPAC Name |
6-bromo-2-(4-cyanophenyl)iminochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10BrN3O2/c18-12-3-6-15-11(7-12)8-14(16(20)22)17(23-15)21-13-4-1-10(9-19)2-5-13/h1-8H,(H2,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQQGAIJEACBICU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)N=C2C(=CC3=C(O2)C=CC(=C3)Br)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.